Cas no 142314-70-3 (2-Formyl-6-nitrobenzoic Acid Methyl Ester)

• Product name: 2-Formyl-6-nitrobenzoic Acid Methyl Ester
• CAS No: 142314-70-3
• MF: C₉H₇NO₅
• MW: 209.15558
• MDL: MFCD18432396
• CID: 1059260

2-Formyl-6-nitrobenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-6-nitrobenzoic Acid Methyl Ester
• METHYL 2-FORMYL-6-NITROBENZOATE
• 2-Formyl-6-nitro-benzoesaeure-methylester
• 2-formyl-6-nitro-benzoic acid methyl ester
• Benzoic acid,2-formyl-6-nitro-,methyl ester

• MDL： MFCD18432396

Computed Properties

• Exact Mass: 209.03200

Experimental Properties

• PSA: 89.19000
• LogP: 1.71710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-Formyl-6-nitrobenzoic Acid Methyl Ester

Recent Advances in the Application of 2-Formyl-6-nitrobenzoic Acid Methyl Ester (CAS: 142314-70-3) in Chemical Biology and Pharmaceutical Research

2-Formyl-6-nitrobenzoic Acid Methyl Ester (CAS: 142314-70-3) is a key intermediate in the synthesis of various bioactive compounds and pharmaceutical agents. Recent studies have highlighted its versatility in organic synthesis, particularly in the construction of heterocyclic frameworks and as a precursor for drug discovery. This research briefing provides an overview of the latest advancements involving this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic implications.

One of the most notable applications of 2-Formyl-6-nitrobenzoic Acid Methyl Ester is its role in the synthesis of quinoline derivatives, which are prominent scaffolds in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the efficient synthesis of novel quinoline-based inhibitors targeting protein kinases. The study reported a high-yield, one-pot reaction sequence utilizing this compound, achieving significant improvements in both reaction efficiency and product purity compared to traditional methods.

In addition to its synthetic applications, recent research has explored the biological activities of derivatives stemming from 2-Formyl-6-nitrobenzoic Acid Methyl Ester. A team at the University of Cambridge investigated its potential as a building block for antimicrobial agents, with promising results against drug-resistant bacterial strains. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that structurally modified derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells.

Another significant development involves the use of 2-Formyl-6-nitrobenzoic Acid Methyl Ester in the design of fluorescent probes for biological imaging. Researchers at MIT developed a series of nitrobenzoxadiazole (NBD) derivatives from this compound, which demonstrated excellent photostability and cell permeability. These probes were successfully employed in real-time imaging of intracellular glutathione levels, providing new tools for studying oxidative stress in living cells.

From a pharmaceutical perspective, the compound's potential in drug formulation has been recently evaluated. A 2024 study in the European Journal of Pharmaceutical Sciences examined its stability under various physiological conditions, confirming its suitability as a prodrug candidate. The research team also developed novel nanoformulations incorporating derivatives of 2-Formyl-6-nitrobenzoic Acid Methyl Ester, showing enhanced bioavailability and targeted delivery in preclinical models.

Looking forward, the unique chemical properties of 2-Formyl-6-nitrobenzoic Acid Methyl Ester continue to inspire innovative applications across multiple domains of chemical biology and pharmaceutical research. Ongoing studies are exploring its potential in covalent inhibitor design, where its reactive aldehyde group can form stable bonds with biological targets. Additionally, computational chemistry approaches are being employed to predict novel derivatives with optimized pharmacological profiles, potentially opening new avenues for drug discovery.